N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C19H17N3O5S2/c23-18(20-13-6-7-16-17(10-13)27-9-8-26-16)11-14-12-28-19(21-14)22-29(24,25)15-4-2-1-3-5-15/h1-7,10,12H,8-9,11H2,(H,20,23)(H,21,22)
• InChI Key: KIMDAGLLGCZAPA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C19H17N3O5S2
• Molecular Weight: 431.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H17N3O5S2 and its molecular weight is 431.48. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

• Enzyme Inhibitors : Some derivatives of N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide have been studied for their potential as enzyme inhibitors, specifically against α-glucosidase and acetylcholinesterase (AChE). These compounds showed substantial inhibitory activity against yeast α-glucosidase and weak inhibition of AChE. In silico molecular docking results were consistent with these findings (Abbasi et al., 2019).

Antibacterial Activity

• Antibacterial Agents : The compound has been investigated for its antibacterial potential. Derivatives bearing the benzodioxane moiety showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).

Antimalarial and COVID-19 Research

• Antimalarial and COVID-19 Drug Potential : Some sulfonamide derivatives, including those with the benzodioxane moiety, demonstrated in vitro antimalarial activity. They also showed promise as COVID-19 drugs based on computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Antitumor Activity

• Antitumor Agents : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with various heterocyclic ring systems have shown potential antitumor activity against human tumor cell lines derived from different neoplastic diseases (Yurttaş, Tay, & Demirayak, 2015).

Urease Inhibition

• Urease Inhibition : A series of acetamide derivatives were evaluated for various biological activities, including urease inhibition, where they displayed significant inhibitory activity. Molecular docking studies helped understand this inhibition (Gull et al., 2016).

Anticonvulsant Evaluation

• Anticonvulsant Properties : Various derivatives have been evaluated for anticonvulsant activities using different models, with some showing significant efficacy against both maximal electroshock test and pentylenetetrazole-induced seizures (Nath et al., 2021).